Cas no 613656-74-9 (3-METHOXY-4-PROPOXYBENZOHYDRAZIDE)

• Product Name: 3-METHOXY-4-PROPOXYBENZOHYDRAZIDE
• CAS No: 613656-74-9
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 843839
• PubChem ID: 2414103
• Update Time: 2025-10-29

3-METHOXY-4-PROPOXYBENZOHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-4-PROPOXYBENZOHYDRAZIDE
• G35532
• CS-0220947
• AKOS002685244
• J-512765
• 613656-74-9
• Z56963382
• SR-01000049681
• SR-01000049681-1
• EN300-07950

• MDL： MFCD04638762
• Inchi： 1S/C11H16N2O3/c1-3-6-16-9-5-4-8(11(14)13-12)7-10(9)15-2/h4-5,7H,3,6,12H2,1-2H3,(H,13,14)
• InChI Key： JVXVFTKWLPOLRB-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(C(NN)=O)=CC=1OC

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.6Ų

Additional information on 3-METHOXY-4-PROPOXYBENZOHYDRAZIDE

3-METHOXY-4-PROPOXYBENZOHYDRAZIDE

The compound 3-METHOXY-4-PROPOXYBENZOHYDRAZIDE (CAS No. 613656-74-9) is a specialized organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of benzohydrazides, which are derivatives of hydrazine and are widely used in pharmaceuticals, agrochemicals, and material sciences. The benzohydrazide core of this molecule is characterized by a benzene ring substituted with a hydrazide group (-NHNH2), which plays a crucial role in its reactivity and functionality.

The substituents on the benzene ring in 3-METHOXY-4-PROPOXYBENZOHYDRAZIDE are a methoxy group (-OCH3) at the meta position and a propoxy group (-OCH2CH2CH3) at the para position. These substituents significantly influence the physical and chemical properties of the compound, such as solubility, stability, and reactivity. The methoxy group introduces electron-donating effects, while the propoxy group adds steric bulk and enhances lipophilicity. These features make 3-METHOXY-4-PROPOXYBENZOHYDRAZIDE a versatile building block in organic synthesis.

Recent studies have highlighted the potential of benzohydrazides in drug discovery, particularly in the development of anticancer agents. Researchers have explored the ability of 3-METHOXY-4-PROPOXYBENZOHYDRAZIDE to act as a scaffold for designing inhibitors of key enzymes involved in cancer progression. For instance, its derivatives have shown promising activity against histone deacetylases (HDACs), which are critical targets in epigenetic therapy. The hydrazide group in this compound facilitates interactions with zinc-binding sites in HDACs, making it an attractive candidate for further investigation.

In addition to its role in pharmaceuticals, 3-METHOXY-4-PROPOXYBENZOHYDRAZIDE has found applications in agrochemicals, particularly as a precursor for herbicides and fungicides. Its ability to undergo various condensation reactions with carbonyl compounds makes it a valuable intermediate in the synthesis of bioactive molecules. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The synthesis of 3-METHOXY-4-PROPOXYBENZOHYDRAZIDE typically involves multi-step processes starting from substituted benzaldehydes or ketones. One common approach is the condensation reaction between 3-methoxy-4-propoxybenzaldehyde and hydrazine hydrate under controlled conditions. This reaction forms the hydrazide derivative, which can then be purified using chromatographic techniques. Researchers have optimized these methods to improve efficiency and scalability, making this compound more accessible for large-scale production.

From an environmental perspective, understanding the fate and transport of 3-METHOXY-4-PROPOXYBENZOHYDRAZIDE is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its degradation. However, further research is needed to evaluate its persistence in different environmental compartments and its potential toxicity to aquatic organisms.

In conclusion, 3-METHOXY-4-PROPOXYBENZOHYDRAZIDE (CAS No. 613656-74-9) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic methods and biological applications, positions it as a valuable tool in modern chemistry. As research continues to uncover new functionalities and optimize its use, this compound is expected to play an increasingly important role in both academic and industrial settings.